Cas no 106660-98-4 (Pentanoic acid, 2-bromo-4-methyl-2-(2-methylpropyl)-)

• Product Name: Pentanoic acid, 2-bromo-4-methyl-2-(2-methylpropyl)-
• CAS No: 106660-98-4
• MF: C₁₀H₁₉BrO₂
• MW: 251.160662889481
• CID: 1177914
• Update Time: 2024-08-05

Pentanoic acid, 2-bromo-4-methyl-2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-bromo-4-methyl-2-(2-methylpropyl)-

• Inchi： 1S/C10H19BrO2/c1-7(2)5-10(11,9(12)13)6-8(3)4/h7-8H,5-6H2,1-4H3,(H,12,13)
• InChI Key： SCUWSBPBKIYQQC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(Br)(CC(C)C)CC(C)C

Computed Properties

• Exact Mass: 250.05687

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 295.9±13.0 °C(Predicted)
• PSA: 37.3
• pka: 3.01±0.41(Predicted)